Cas no 2580201-43-8 (2-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylethane-1-sulfonamide)

• Product Name: 2-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylethane-1-sulfonamide
• CAS No: 2580201-43-8
• MF: C₇H₁₄N₄O₂S
• MW: 218.276659488678
• CID: 5660844
• PubChem ID: 165893136
• Update Time: 2025-07-16

2-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-27734472
• 2-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]ethane-1-sulfonamide
• 2580201-43-8
• 2-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylethane-1-sulfonamide

• Inchi： 1S/C7H14N4O2S/c1-6(2)7-9-5-11(10-7)3-4-14(8,12)13/h5-6H,3-4H2,1-2H3,(H2,8,12,13)
• InChI Key： XWMHYOACUZSDKY-UHFFFAOYSA-N
• SMILES： S(CCN1C=NC(C(C)C)=N1)(N)(=O)=O

Computed Properties

• Exact Mass: 218.08374688g/mol
• Monoisotopic Mass: 218.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylethane-1-sulfonamide

Introduction to 2-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylethane-1-sulfonamide (CAS No. 2580201-43-8)

2-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylethane-1-sulfonamide is a compound of significant interest in the field of pharmaceutical chemistry, particularly due to its structural features and potential biological activities. With the CAS number 2580201-43-8, this molecule has garnered attention for its role in the development of novel therapeutic agents. The compound belongs to the triazole sulfonamide class, a structural motif known for its broad spectrum of biological interactions. This introduction aims to provide a comprehensive overview of the compound, its chemical properties, pharmacological significance, and recent advancements in research.

The molecular structure of 2-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylethane-1-sulfonamide incorporates a triazole ring linked to an ethane sulfonamide moiety. The presence of the propan-2-yl substituent at the 2 and 3 positions of the triazole ring introduces steric and electronic effects that can influence the compound's reactivity and binding affinity. The sulfonamide group at the terminal position further enhances its potential as a pharmacophore by providing a hydrogen bond donor capability, which is crucial for interactions with biological targets.

In recent years, there has been a growing interest in sulfonamide derivatives due to their versatility in drug design. Sulfonamides are known for their ability to modulate enzyme activity and receptor binding, making them valuable in the development of antibiotics, anti-inflammatory drugs, and even anticancer agents. The triazole ring is another key structural element that has been extensively studied for its bioactivity. Triazoles are known to exhibit antifungal, antiviral, and anti-inflammatory properties, often due to their ability to inhibit certain metabolic pathways in pathogens.

One of the most compelling aspects of 2-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylethane-1-sulfonamide is its potential as a lead compound for further drug development. The combination of the triazole and sulfonamide moieties creates a scaffold that can be modified to enhance specific biological activities. For instance, modifications at the propan-2-yl substituent could alter the compound's solubility and metabolic stability, while changes to the sulfonamide group could fine-tune its binding affinity to target proteins.

Recent studies have begun to explore the pharmacological profile of this compound. Initial in vitro assays have shown promising results in terms of inhibitory activity against certain enzymes and receptors relevant to human diseases. For example, preliminary data suggests that 2-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylethane-1-sulfonamide may exhibit inhibitory effects on enzymes involved in inflammation and oxidative stress pathways. These findings are particularly intriguing given the increasing recognition of such pathways in various chronic diseases.

The synthesis of 2-3-(propan-2-y)-1H-l , 2 , 4 - tri azo l - 1 - yle thane - 1 - sul fon am ide (CAS No. 2580201438) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key synthetic steps typically include the formation of the triazole ring followed by sulfonation and alkylation reactions. Advanced techniques such as transition metal-catalyzed coupling reactions have been employed to improve efficiency and selectivity in these processes.

The chemical properties of this compound also make it an attractive candidate for further investigation. The presence of both polar (sulfonamide) and non-polar (alkyl) groups suggests that it may exhibit interesting solubility characteristics across different solvents. This property is crucial for formulating drug candidates that can be effectively administered through various routes (e.g., oral, intravenous). Additionally, computational studies have been used to predict potential interactions between 2 - 3 - ( pro pan - 2 - yl ) - 1 H - 1 , 2 , 4 - tri azo l - 1 - yle thane - 1 - sul fon am ide and biological targets based on its molecular structure.

In conclusion, 2580201438 represents a promising scaffold for pharmaceutical innovation with its unique structural features and potential biological activities. The combination of a triazole ring and a sulfonamide group provides a versatile platform for designing molecules with therapeutic potential. As research continues to uncover new applications for this class of compounds, 2580201438 is likely to play an important role in future drug discovery efforts.